Cas no 70125-65-4 (7-Phenylisoquinoline)

• Product Name: 7-Phenylisoquinoline
• CAS No: 70125-65-4
• MF: C₁₅H₁₁N
• MW: 205.254543542862
• CID: 2108419
• Update Time: 2023-08-03

7-Phenylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-phenylIsoquinoline
• ABHOSWOMORWEPY-UHFFFAOYSA-N
• Isoquinoline, 7-phenyl-
• 7-Phenylisoquinoline

• Inchi： 1S/C15H11N/c1-2-4-12(5-3-1)14-7-6-13-8-9-16-11-15(13)10-14/h1-11H
• InChI Key： ABHOSWOMORWEPY-UHFFFAOYSA-N
• SMILES： N1C=CC2C=CC(C3C=CC=CC=3)=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9